molecular formula C18H16O4 B1197938 Butantrone CAS No. 75464-11-8

Butantrone

Cat. No. B1197938
CAS RN: 75464-11-8
M. Wt: 296.3 g/mol
InChI Key: AHZXFRRDQXXPJD-UHFFFAOYSA-N
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Description

Butantrone is the 10-butyryl derivative of dithranol with antipsoriatic activity.

properties

CAS RN

75464-11-8

Product Name

Butantrone

Molecular Formula

C18H16O4

Molecular Weight

296.3 g/mol

IUPAC Name

10-butanoyl-1,8-dihydroxy-10H-anthracen-9-one

InChI

InChI=1S/C18H16O4/c1-2-5-12(19)15-10-6-3-8-13(20)16(10)18(22)17-11(15)7-4-9-14(17)21/h3-4,6-9,15,20-21H,2,5H2,1H3

InChI Key

AHZXFRRDQXXPJD-UHFFFAOYSA-N

SMILES

CCCC(=O)C1C2=C(C(=CC=C2)O)C(=O)C3=C1C=CC=C3O

Canonical SMILES

CCCC(=O)C1C2=C(C(=CC=C2)O)C(=O)C3=C1C=CC=C3O

Other CAS RN

75464-11-8

synonyms

10-butyryl dithranol
butantrone

Origin of Product

United States

Synthesis routes and methods

Procedure details

28.6 g (0.27 moles) butyryl chloride is added, while stirring, to a mixture containing 50.9 g (0.225 moles) anthraline in 1575 ml benzene and 27.5 ml pyridine. The reaction mixture is cooked using a return condenser for 10 hours while stirring. The solution is filtered and the filrate is evaporated dry under a lowered pressure. The residue is crystallized out from acetic acid. Yield 17.0 g (25.5% of the theoretical).
Quantity
28.6 g
Type
reactant
Reaction Step One
Quantity
50.9 g
Type
reactant
Reaction Step Two
Quantity
1575 mL
Type
solvent
Reaction Step Two
Quantity
27.5 mL
Type
solvent
Reaction Step Two

Retrosynthesis Analysis

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Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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